Cas no 887869-56-9 (N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide)

• Product Name: N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide
• CAS No: 887869-56-9
• MF: C₂₁H₁₄BrN₃O₂
• MW: 420.258763790131
• CID: 5447556
• Update Time: 2025-08-04

N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-bromo-2-(3-oxo-4H-quinoxalin-2-yl)phenyl]benzamide
• N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide

• Inchi： 1S/C21H14BrN3O2/c22-14-10-11-16(24-20(26)13-6-2-1-3-7-13)15(12-14)19-21(27)25-18-9-5-4-8-17(18)23-19/h1-12H,(H,24,26)(H,25,27)
• InChI Key： NNVHTNGBCKJTBR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C1C(=O)NC2=C(N=1)C=CC=C2)(=O)C1=CC=CC=C1

Additional information on N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide

Research Brief on N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide (CAS: 887869-56-9)

N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide (CAS: 887869-56-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinoxaline and benzamide scaffold, has shown promising potential in targeting specific biological pathways, particularly in oncology and inflammation-related diseases. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a potential candidate for further drug development.

The synthesis and structural characterization of N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide have been detailed in several recent publications. The compound's structure-activity relationship (SAR) has been a focal point, with modifications to the bromo and quinoxaline moieties yielding insights into its binding affinity and selectivity. Computational modeling and X-ray crystallography studies have further elucidated its interactions with target proteins, such as kinases and transcription factors, which are implicated in cancer progression and inflammatory responses.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor cell proliferation and reducing inflammatory markers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide exhibited potent inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its advancement to preclinical trials.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent research has also explored its potential as a dual-targeting agent, capable of modulating multiple pathways simultaneously. For example, a 2024 study highlighted its ability to inhibit both kinase activity and histone deacetylase (HDAC) function, suggesting a broader therapeutic application. However, further studies are needed to validate these findings and assess the compound's safety profile in more complex biological systems.

In conclusion, N-4-bromo-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)phenylbenzamide represents a promising lead compound in the development of new therapeutics for cancer and inflammatory diseases. Its unique chemical structure and multifaceted mechanism of action underscore its potential, but continued research is essential to address existing limitations and unlock its full therapeutic potential. Future directions may include structural optimization, combination therapy studies, and advanced preclinical evaluations to pave the way for clinical translation.